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Cat. No.: B1604005 Get Quote

Welcome to the technical support center for researchers, scientists, and drug development

professionals. This resource provides troubleshooting guides and answers to frequently asked

questions regarding the solubility of cupric tartrate and its related complexes in common

experimental assays.

Frequently Asked Questions (FAQs)
Q1: Why is my cupric tartrate solution precipitating?

Cupric tartrate has low solubility in water, especially under the neutral or alkaline conditions

required for many biochemical assays.[1][2] In an alkaline environment, copper(II) ions (Cu²⁺)

will readily precipitate as blue copper(II) hydroxide (Cu(OH)₂).[3] To prevent this, a chelating

agent must be used to form a stable, soluble complex with the Cu²⁺ ions.[3][4]

Q2: What is the role of Rochelle salt (potassium sodium tartrate) or sodium citrate in my

reagent?

Rochelle salt (in Fehling's solution) and sodium citrate (in Benedict's solution) are essential

chelating agents.[5][6] They bind to Cu²⁺ ions to form a soluble complex, which keeps the

copper ions dissolved in the alkaline solution, preventing the formation of copper hydroxide

precipitate.[3][6][7]

Q3: What is the difference between Fehling's solution and Benedict's solution?
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Both are used to detect reducing sugars, but they differ in their composition and stability.[4][6]

Fehling's Solution: Uses potassium sodium tartrate as the chelating agent and sodium

hydroxide for alkalinity. The resulting bistartratocuprate(II) complex is not very stable, so the

two component solutions (A and B) must be stored separately and mixed immediately before

use.[4][5]

Benedict's Solution: Uses sodium citrate as the chelating agent and sodium carbonate for a

milder alkaline environment. The resulting complex is more stable than in Fehling's solution,

allowing the reagent to be stored as a single solution with a long shelf life.[6][8]

Q4: Can I use my prepared Fehling's solution that I mixed yesterday?

No. The final mixed Fehling's solution is unstable and should always be prepared fresh by

mixing equal volumes of Fehling's A and Fehling's B just before the experiment.[4][5] The

complex decomposes over time, which can lead to the precipitation of copper hydroxide and

inaccurate assay results.

Troubleshooting Guide
This guide addresses specific issues you may encounter with cupric tartrate solubility.

Problem: A precipitate formed immediately after mixing Fehling's Solution A and B.

Possible Cause 1: Incorrect Proportions. The ratio of the chelating agent (tartrate in Solution

B) to copper ions (in Solution A) is critical. Ensure you are mixing equal volumes of the two

solutions as specified in the protocol.[5]

Possible Cause 2: Degradation of Reagents. Solution B, containing sodium hydroxide, is

highly alkaline and can degrade over time or if stored improperly. The tartrate itself can also

degrade. Consider preparing fresh stock solutions.

Solution: Prepare fresh Fehling's Solution A and B according to the standard protocol.

Ensure complete dissolution of all components in each solution before mixing them.

Problem: My Benedict's reagent has turned cloudy or has a precipitate after storage.
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Possible Cause 1: Temperature Fluctuations. Storing the reagent at very low temperatures

(e.g., refrigeration) can sometimes cause the less soluble components, like sodium

carbonate, to crystallize out of the solution.[9]

Possible Cause 2: Evaporation. If the storage container is not sealed properly, water can

evaporate, increasing the concentration of the solutes beyond their solubility limit.[9]

Solution: Store Benedict's reagent at a stable room temperature in a tightly sealed container.

If a precipitate is observed, gently warm the solution to 30-40°C and swirl to see if the

precipitate redissolves.[10] If it does not, it is best to prepare a fresh batch of the reagent.

Problem: My assay results are inconsistent when using cupric tartrate-based reagents.

Possible Cause: Reagent Instability. As mentioned, mixed Fehling's solution is not stable. If

you are running multiple assays over a period of time with the same batch of mixed reagent,

its reactivity will decrease.

Solution: For Fehling's tests, mix a fresh batch of the final reagent for each set of

experiments. For greater consistency across experiments, consider switching to the more

stable Benedict's reagent.[8]

Troubleshooting Workflow
The following diagram outlines a logical workflow for diagnosing and solving precipitation

issues.
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Phase 1: Observation

Phase 2: Diagnosis

Phase 3: Solution

Precipitation Observed
in Assay Solution

When did precipitation occur?

Is the reagent Benedict's
or Fehling's solution?

During reagent preparation
or storage

Cause: Incorrect buffer pH or
interfering substances.

Solution: Verify pH and check for
non-aldehyde reducing agents.

During heating step
with analyte

Cause: Unstable complex.
Solution: Prepare fresh Fehling's
solution immediately before use.

Fehling's

Cause: Storage issue (temp, evap.)
Solution: Store at stable RT in

sealed container. Warm gently to redissolve.

Benedict's

Click to download full resolution via product page

A workflow for troubleshooting cupric tartrate precipitation.

Quantitative Data Summary
The tables below provide the standard compositions for preparing Fehling's and Benedict's

solutions.

Table 1: Composition of Fehling's Solution
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Solution Component Concentration per 500 mL

Fehling's A

Copper(II) sulfate
pentahydrate
(CuSO₄·5H₂O)

34.6 g[11]

Sulfuric acid (concentrated) 0.5 mL[11]

Fehling's B
Potassium sodium tartrate

tetrahydrate (Rochelle Salt)
176 g[11]

| | Sodium hydroxide (NaOH) | 77 g[11] |

Table 2: Composition of Benedict's Qualitative Reagent

Component Concentration per 1 Liter

Copper(II) sulfate pentahydrate
(CuSO₄·5H₂O)

17.3 g[12][13]

Sodium citrate (Na₃C₆H₅O₇) 173 g[12][13]

| Sodium carbonate (Na₂CO₃), anhydrous | 100 g[12][13] |

Experimental Protocols
Protocol 1: Preparation of Fehling's Solution
This protocol describes the preparation of the two separate stock solutions required for the

Fehling's test.

Materials:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Potassium sodium tartrate tetrahydrate (KNaC₄H₄O₆·4H₂O)

Sodium hydroxide (NaOH)
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Concentrated sulfuric acid (H₂SO₄)

Distilled or deionized water

Volumetric flasks (500 mL)

Procedure for Solution A (Cupric Sulfate Solution):

Weigh 34.6 g of copper(II) sulfate pentahydrate.

In a 500 mL volumetric flask, dissolve the copper sulfate in approximately 300 mL of distilled

water.

Carefully add 0.5 mL of concentrated sulfuric acid.

Add distilled water to bring the final volume to the 500 mL mark. Mix thoroughly until the

solution is homogenous.[11]

Store in a clearly labeled, rubber-stoppered bottle.[5]

Procedure for Solution B (Alkaline Tartrate Solution):

Weigh 176 g of potassium sodium tartrate and 77 g of sodium hydroxide.

In a separate 500 mL volumetric flask, dissolve the sodium hydroxide in about 300 mL of

distilled water. Caution: This process is exothermic and will generate heat. Allow the solution

to cool.

Once cool, add the potassium sodium tartrate and dissolve it completely.

Add distilled water to bring the final volume to the 500 mL mark. Mix thoroughly.[11]

Store in a clearly labeled, rubber-stoppered bottle.

Usage: Immediately before conducting an assay, mix equal volumes of Solution A and Solution

B to create the final, deep blue Fehling's solution.[5][11]
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Prepare Fehling's A Prepare Fehling's B

Weigh 34.6g
CuSO₄·5H₂O

Dissolve in ~300mL H₂O

Add 0.5mL conc. H₂SO₄

Adjust volume to 500mL

Store Solution A

Mix Equal Volumes of
A and B Immediately

Before Use

Weigh 176g Rochelle Salt
& 77g NaOH

Dissolve NaOH in ~300mL H₂O
(Allow to cool)

Add and dissolve
Rochelle Salt

Adjust volume to 500mL

Store Solution B

Click to download full resolution via product page

Workflow for the preparation and use of Fehling's solution.

Protocol 2: Preparation of Benedict's Qualitative
Reagent
This protocol describes the preparation of the single, stable Benedict's solution.
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Materials:

Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

Sodium citrate (dihydrate, Na₃C₆H₅O₇·2H₂O) - use 173g

Anhydrous sodium carbonate (Na₂CO₃)

Distilled or deionized water

Volumetric flask (1 L)

Beaker (2 L)

Procedure:

In a 2 L beaker, dissolve 173 g of sodium citrate and 100 g of anhydrous sodium carbonate

in approximately 800 mL of distilled water. Gentle heating may be required to achieve

complete dissolution.[6][12]

Once dissolved, allow the solution to cool to room temperature. Filter if necessary to remove

any impurities.

In a separate small beaker, dissolve 17.3 g of copper(II) sulfate pentahydrate in 100 mL of

distilled water.[6][12]

Transfer the carbonate-citrate solution to a 1 L volumetric flask.

Slowly, and with constant stirring, add the copper sulfate solution to the volumetric flask

containing the carbonate-citrate solution.[6] This slow addition is crucial to prevent

precipitation of copper carbonate.

Once combined, add distilled water to bring the final volume to the 1 L mark. Mix thoroughly.

The solution is now ready and can be stored at room temperature in a sealed bottle.

The Chelation Mechanism
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The diagram below illustrates the fundamental principle of how a chelating agent like tartrate

stabilizes the cupric ion in an alkaline solution, preventing precipitation.

Without Chelating Agent
With Chelating Agent

Cu²⁺

Cu(OH)₂
Precipitate

Soluble
[Cu(Tartrate)₂]²⁻

Complex

OH⁻ Tartrate

Click to download full resolution via product page

Role of a chelating agent in preventing Cu²⁺ precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cupric tartrate | C4H4CuO6 | CID 13155 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Cupric tartrate | 815-82-7 [chemicalbook.com]

3. What is the function of Rochelle salt in Fehling's solution ? [allen.in]

4. Fehling's solution - Wikipedia [en.wikipedia.org]

5. byjus.com [byjus.com]

6. Benedict's reagent - Wikipedia [en.wikipedia.org]

7. What is the function of Rochelle salt in Fehling's solution ? [allen.in]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1604005?utm_src=pdf-body-img
https://www.benchchem.com/product/b1604005?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Cupric-tartrate
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0766210.htm
https://allen.in/dn/qna/141190510
https://en.wikipedia.org/wiki/Fehling%27s_solution
https://byjus.com/jee/fehlings-solution/
https://en.wikipedia.org/wiki/Benedict%27s_reagent
https://allen.in/dn/qna/464563452
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1604005?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. m.youtube.com [m.youtube.com]

9. Common Cell Culture Problems: Precipitates [sigmaaldrich.com]

10. CN106124715A - A kind of basic copper tartrate solution and compound method -
Google Patents [patents.google.com]

11. Cupri-tartaric Solution R1 [drugfuture.com]

12. Benedict's Test - GeeksforGeeks [geeksforgeeks.org]

13. mlsu.ac.in [mlsu.ac.in]

To cite this document: BenchChem. [Technical Support Center: Cupric Tartrate Solubility in
Experimental Assays]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1604005#issues-with-cupric-tartrate-solubility-for-
experimental-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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